Cas no 2549054-33-1 (tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate
• CAS No: 2549054-33-1
• MF: C₁₉H₃₁N₃O₃
• MW: 349.467745065689
• CID: 5359830
• Update Time: 2025-06-12

tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-[[[6-(1,1-dimethylethyl)-3-pyridazinyl]oxy]methyl]-1-piperidinecarboxylate
• tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate

• Inchi： 1S/C19H31N3O3/c1-18(2,3)15-7-8-16(21-20-15)24-13-14-9-11-22(12-10-14)17(23)25-19(4,5)6/h7-8,14H,9-13H2,1-6H3
• InChI Key： RHPMWTPMDVNRCH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(COC2=NN=C(C(C)(C)C)C=C2)CC1

Experimental Properties

• Density: 1.067±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 484.7±30.0 °C(Predicted)
• pka: 3.45±0.10(Predicted)

Additional information on tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate

Introduction to Tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate (CAS No. 2549054-33-1)

Tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate, identified by its CAS number 2549054-33-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate is characterized by a piperidine ring substituted with a tert-butyl group at the 4-position and an oxymethyl group linked to a 6-tert-butylpyridazine moiety at the 3-position. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions.

In recent years, there has been a growing interest in pyridazine derivatives due to their diverse pharmacological effects. Pyridazines are heterocyclic compounds that often serve as key structural elements in bioactive molecules. The presence of the tert-butyl group in this compound enhances its lipophilicity, which can be crucial for membrane permeability and drug absorption. Additionally, the oxymethyl group introduces a polar moiety that may facilitate interactions with biological targets.

One of the most compelling aspects of Tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate is its potential role in modulating enzymatic and receptor activities. Current research suggests that this compound may interact with various proteins involved in signal transduction pathways, potentially leading to therapeutic effects in areas such as inflammation, pain management, and neurodegenerative diseases. The tert-butyl substituent, in particular, has been shown to influence binding affinity and selectivity, making it an attractive feature for drug design.

Recent studies have also explored the synthetic pathways for obtaining high-purity Tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate. The synthesis involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency and yield, which is essential for both laboratory research and industrial-scale applications.

The pharmacokinetic properties of Tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for assessing its potential as a drug candidate. Preliminary studies indicate that the compound exhibits favorable pharmacokinetic profiles, suggesting its suitability for further development into a therapeutic agent.

In addition to its biological activity, the chemical stability of Tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate is an important consideration. Researchers have conducted stability studies under various conditions to ensure that the compound remains intact during storage and transportation. These studies have revealed that the compound maintains its structural integrity under controlled environments, which is crucial for maintaining its efficacy.

The potential applications of Tert-butyl 4-{(6-tert-butylpyridazin-3-yl)oxymethyl}piperidine-1-carboxylate extend beyond traditional pharmaceuticals. There is growing interest in using such compounds as intermediates in the synthesis of more complex molecules with enhanced biological activity. This approach could lead to the development of novel drugs with improved efficacy and reduced side effects.

The role of computational chemistry in studying Tert-butyl 4-{(6-tert-butylpyridazin-3-lyl)oxymethyl}piperidine -1-carboxy l ate cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental design and help optimize the compound's pharmacological properties.

In conclusion, Tert-butyl 4-{(6 - tert - but y l py rid azin -3 - y l ) o x y m e th y l } p i p e r i d i n e -1 - car box y l ate (CAS No. 2549054 -33 -1) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure, combined with its favorable pharmacological and pharmacokinetic properties, makes it an attractive candidate for further development. As research continues to uncover new applications and synthetic methods for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.